Cas no 354143-53-6 (1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)-)
354143-53-6 structure
Product Name:1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)-
CAS No:354143-53-6
MF:C4H5N3O3
MW:143.100800275803
CID:303092
PubChem ID:3819709
Update Time:2025-04-19
1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)-
- 4-(methylamino)-1,2,5-oxadiazole-3-carboxylic acid
- AC1MXQEB
- AG-F-22548
- CTK1C1773
- EU-0001986
- MolPort-002-325-056
- Oprea1_071242
- STK387572
- AKOS004912751
- 4-(methylamino)furazan-3-carboxylic acid
- 354143-53-6
- DTXSID10396860
- 1,2,5-Oxadiazole-3-carboxylicacid,4-(methylamino)-
-
- Inchi: 1S/C4H5N3O3/c1-5-3-2(4(8)9)6-10-7-3/h1H3,(H,5,7)(H,8,9)
- InChI Key: YKFIMFVAUGGIQD-UHFFFAOYSA-N
- SMILES: O1N=C(C(=O)O)C(=N1)NC
Computed Properties
- Exact Mass: 143.03300
- Monoisotopic Mass: 143.033
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 88.2Ų
Experimental Properties
- PSA: 88.25000
- LogP: -0.11750
1,2,5-Oxadiazole-3-carboxylicacid, 4-(methylamino)- Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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